Cas no 50574-59-9 ()

50574-59-9 structure
structure
Product Name:
CAS No:50574-59-9
MF:C9H11N3O7P
MW:304.17330288887
CID:6678997
PubChem ID:23421172
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C9H12N3O7P/c10-5-1-2-12(9(14)11-5)8-7-6(4(3-13)17-8)18-20(15,16)19-7/h1-2,4,6-8,13H,3H2,(H,15,16)(H2,10,11,14)/p-1/t4-,6-,7-,8-/m1/s1
    • InChI Key: NMPZCCZXCOMSDQ-XVFCMESISA-M
    • SMILES: P1(=O)([O-])O[C@@H]2[C@@H](CO)O[C@H]([C@@H]2O1)N1C(N=C(C=C1)N)=O

Computed Properties

  • Exact Mass: 304.03346170g/mol
  • Monoisotopic Mass: 304.03346170g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.4
  • Topological Polar Surface Area: 147Ų
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